2-(3,3-Dimethylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC1(CCCC(C1)C2=CC=CC=C2N)C
• InChI: InChI=1S/C14H21N/c1-14(2)9-5-6-11(10-14)12-7-3-4-8-13(12)15/h3-4,7-8,11H,5-6,9-10,15H2,1-2H3
• InChIKey: SSWOMAKWIMHOHK-UHFFFAOYSA-N

2-(3,3-Dimethylcyclohexyl)aniline Product Overview

2-(3,3-Dimethylcyclohexyl)aniline (CAS 2060025-74-1) is a substituted aniline derivative featuring a cyclohexyl ring with geminal dimethyl groups at the 3-position attached ortho to the aniline nitrogen [1]. With a molecular formula of C14H21N and a molecular weight of 203.32 g/mol, this aromatic amine is categorized as a specialty building block for medicinal chemistry, agrochemical intermediate synthesis, and materials science research [1][2]. The compound is typically supplied as a colorless to pale yellow liquid or solid with a standard purity of 95%, and is handled under inert conditions due to the reactivity of its primary amine functionality [2].

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] Kuujia. Cas no 2060025-74-1 (2-(3,3-dimethylcyclohexyl)aniline). https://www.kuujia.com/cas-2060025-74-1.html (accessed 2026-04-27). View Source

2-(3,3-Dimethylcyclohexyl)aniline Differentiation from Analogs

Substituting 2-(3,3-dimethylcyclohexyl)aniline with 2-cyclohexylaniline (CAS 4806-81-9) or positional isomers such as 3-(3,3-dimethylcyclohexyl)aniline (CAS 2060035-76-7) introduces measurable differences in lipophilicity, steric environment, and molecular topology that directly affect reaction selectivity, membrane permeability, and target binding [1][2][3]. The gem-dimethyl substitution at the 3-position of the cyclohexyl ring increases XLogP3 by 0.6 log units compared to 2-cyclohexylaniline (ΔXLogP3 = 0.6), a change that translates to an approximately four-fold increase in octanol-water partition coefficient [1][4]. Furthermore, the ortho relationship between the aniline nitrogen and the cyclohexyl substituent creates a sterically constrained environment that is absent in the 3- and 4-substituted isomers, fundamentally altering the compound's behavior in cross-coupling, reductive amination, and acylation reactions [2][3]. These quantitative physicochemical differences mean that in-class compounds cannot be treated as interchangeable without compromising synthetic yield, purity profiles, or biological readouts.

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. National Center for Biotechnology Information. XLogP3-AA: 4.4. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] PubChem CID 131622936. 3-(3,3-Dimethylcyclohexyl)aniline. National Center for Biotechnology Information. XLogP3-AA: 4.4. https://pubchem.ncbi.nlm.nih.gov/compound/MMVJHNIWYFHERY-UHFFFAOYSA-N (accessed 2026-04-27). View Source
• [3] Kuujia. Cas no 2060025-74-1 (2-(3,3-dimethylcyclohexyl)aniline). https://www.kuujia.com/cas-2060025-74-1.html (accessed 2026-04-27). View Source
• [4] PubChem CID 407899. 2-Cyclohexylbenzenamine (2-Cyclohexylaniline). National Center for Biotechnology Information. XLogP3-AA: 3.8. https://pubchem.ncbi.nlm.nih.gov/compound/4806-81-9 (accessed 2026-04-27). View Source

2-(3,3-Dimethylcyclohexyl)aniline Quantitative Differentiation

XLogP3 Lipophilicity Differentiation

The XLogP3 value of 2-(3,3-dimethylcyclohexyl)aniline is 4.4, compared with 3.8 for 2-cyclohexylaniline, yielding a ΔXLogP3 of +0.6 [1][2]. This corresponds to an approximately four-fold increase in the computed octanol-water partition coefficient, driven by the gem-dimethyl substitution on the cyclohexyl ring [1]. A further comparator, N-cyclohexylaniline, exhibits an XLogP3 of 3.7, representing an even larger differential of 0.7 log units relative to the target compound [3]. Among dimethyl-substituted analogs, 4-(3,5-dimethylcyclohexyl)aniline has a lower XLogP3 of 4.3, indicating that the 3,3-geminal arrangement provides an additional 0.1 log unit of lipophilicity compared to the 3,5-dimethyl substitution pattern [4].

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 4.4
Comparator Or Baseline	2-Cyclohexylaniline: XLogP3 = 3.8; N-Cyclohexylaniline: XLogP3 = 3.7; 4-(3,5-Dimethylcyclohexyl)aniline: XLogP3 = 4.3
Quantified Difference	ΔXLogP3 = +0.6 vs. 2-cyclohexylaniline; +0.7 vs. N-cyclohexylaniline; +0.1 vs. 4-(3,5-dimethylcyclohexyl)aniline
Conditions	XLogP3 computed by PubChem 3.0 (2019.06.18 release); all values from the same computational method for valid inter-comparison

Why This Matters

A 0.6 log unit increase in XLogP3 translates to a roughly four-fold higher predicted membrane permeability, which directly impacts drug-likeness, blood-brain barrier penetration potential, and pharmacokinetic profiling in medicinal chemistry campaigns.

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. XLogP3-AA: 4.4. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] PubChem CID 407899. 2-Cyclohexylbenzenamine (2-Cyclohexylaniline). XLogP3-AA: 3.8. https://pubchem.ncbi.nlm.nih.gov/compound/4806-81-9 (accessed 2026-04-27). View Source
• [3] BOC Sciences. N-Cyclohexylaniline (CAS 1821-36-9). XLogP3: 3.7. https://buildingblock.bocsci.com (accessed 2026-04-27). View Source
• [4] PubChem CID 137702192. 4-(3,5-Dimethylcyclohexyl)aniline. XLogP3-AA: 4.3. https://pubchem.ncbi.nlm.nih.gov/compound/137702192 (accessed 2026-04-27). View Source

Ortho-Substitution Steric Differentiation

2-(3,3-Dimethylcyclohexyl)aniline places the bulky cyclohexyl substituent at the ortho position relative to the aniline -NH2 group (SMILES: CC1(C)CCCC(c2ccccc2N)C1), whereas 3-(3,3-dimethylcyclohexyl)aniline places the substituent at the meta position (SMILES: CC1(C)CCCC(c2cccc(N)c2)C1) [1][2]. Both isomers share an identical XLogP3 of 4.4 and molecular weight of 203.32 g/mol, making the ortho vs. meta regiochemistry the principal differentiating factor [1][2]. The ortho substitution introduces steric shielding of the -NH2 group, which can reduce N-acylation rates and alter the regioselectivity of electrophilic aromatic substitution on the aniline ring [3]. The 3-(3,3-dimethylcyclohexyl)aniline isomer is commercially listed as a liquid at ambient temperature, while the 2-substituted target compound is listed as a colorless to pale yellow liquid or solid, suggesting potential differences in melting point and crystal packing [1].

Evidence Dimension	Positional isomerism and steric environment
Target Compound Data	Ortho substitution (2-position); aniline -NH2 adjacent to cyclohexyl group; SMILES: CC1(C)CCCC(c2ccccc2N)C1
Comparator Or Baseline	3-(3,3-Dimethylcyclohexyl)aniline: meta substitution; aniline -NH2 remote from cyclohexyl group; SMILES: CC1(C)CCCC(c2cccc(N)c2)C1
Quantified Difference	No difference in XLogP3 (both 4.4), MW (both 203.32), TPSA (both 26 Ų), or H-bond donor/acceptor counts. Differentiation is entirely steric and regiochemical.
Conditions	Computed molecular descriptors from PubChem; identical computational methodology for both isomers

Why This Matters

When synthetic chemists require differential reactivity at the aniline nitrogen (e.g., selective mono-protection or sterically controlled coupling), the ortho-substituted target compound provides inherent steric differentiation that cannot be achieved with the meta or para isomers.

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. SMILES: CC1(C)CCCC(c2ccccc2N)C1. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] PubChem CID 131622936. 3-(3,3-Dimethylcyclohexyl)aniline. SMILES: CC1(C)CCCC(c2cccc(N)c2)C1. https://pubchem.ncbi.nlm.nih.gov/compound/MMVJHNIWYFHERY-UHFFFAOYSA-N (accessed 2026-04-27). View Source
• [3] Kuujia. Cas no 2060025-74-1 (2-(3,3-dimethylcyclohexyl)aniline). Describes steric hindrance influencing reactivity and stability. https://www.kuujia.com/cas-2060025-74-1.html (accessed 2026-04-27). View Source

Molecular Weight and Rotatable Bond Differentiation

2-(3,3-Dimethylcyclohexyl)aniline has a molecular weight of 203.32 g/mol, which is 28.05 Da (approximately 16%) higher than 2-cyclohexylaniline (175.27 g/mol) due to the two additional methyl groups [1][2]. Despite this mass difference, both compounds share identical rotatable bond count (1 bond), topological polar surface area (26 Ų), and hydrogen bond donor/acceptor counts (1 each), isolating the gem-dimethyl groups as the sole source of physical property divergence [1][2]. The higher molecular weight reduces volatility, which is relevant for applications requiring thermal stability or gas chromatography analysis. The predicted boiling point of 2-cyclohexylaniline is 106 °C (at reduced pressure) , while the target compound's boiling point is listed as N/A in standard databases, suggesting a significantly higher value consistent with the increased mass and branching [1].

Evidence Dimension	Molecular weight and physical property implications
Target Compound Data	MW = 203.32 g/mol; boiling point: N/A (predicted to be significantly higher); rotatable bonds: 1; TPSA: 26 Ų
Comparator Or Baseline	2-Cyclohexylaniline: MW = 175.27 g/mol; boiling point: 106 °C (lit.); rotatable bonds: 1; TPSA: 26 Ų
Quantified Difference	ΔMW = +28.05 Da (+16.0%); boiling point differential: data unavailable for direct quantification, but directionally higher for target compound
Conditions	Computed molecular descriptors from PubChem; boiling point of comparator from ChemicalBook and Hoffman Chemicals literature data

Why This Matters

The 16% increase in molecular weight without a change in rotatable bond count or TPSA provides a meaningful differentiation for procurement when researchers seek to modulate molecular weight in an SAR series without introducing additional conformational flexibility.

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. MW: 203.32 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] PubChem CID 407899. 2-Cyclohexylbenzenamine (2-Cyclohexylaniline). MW: 175.27 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/4806-81-9 (accessed 2026-04-27). View Source

Gem-Dimethyl Conformational Rigidity

The 3,3-dimethyl substitution on the cyclohexyl ring creates a quaternary carbon center (InChIKey: SSWOMAKWIMHOHK-UHFFFAOYSA-N) that eliminates conformational freedom at the 3-position [1]. In contrast, 2-cyclohexylaniline (InChIKey: CDEGDZUMZIYNRD-UHFFFAOYSA-N) has no methyl substituents, allowing full chair-flip dynamics of the cyclohexane ring [2]. The 2-(3,5-dimethylcyclohexyl)aniline isomer (CAS 2060000-04-4) bears methyl groups at the 3- and 5-positions but lacks the geminal arrangement, resulting in a different steric profile . The gem-dimethyl configuration locks the cyclohexyl ring into a preferred conformation due to the Thorpe-Ingold effect, reducing the entropic penalty for ring closure reactions and potentially enhancing reaction rates in cyclization chemistry [3]. This conformational constraint is a direct consequence of the quaternary carbon at position 3, which is absent in all comparator compounds.

Evidence Dimension	Conformational constraint from quaternary carbon
Target Compound Data	Contains a quaternary carbon (C-3 of cyclohexyl with two methyl groups); InChIKey: SSWOMAKWIMHOHK-UHFFFAOYSA-N
Comparator Or Baseline	2-Cyclohexylaniline: no quaternary carbon on cyclohexyl; 2-(3,5-Dimethylcyclohexyl)aniline: tertiary carbons at 3- and 5-positions, no geminal arrangement
Quantified Difference	Qualitative structural difference; direct quantitative comparison data on conformational effects are not available in the curated literature for this specific compound class
Conditions	Structural analysis based on SMILES/InChIKey comparison; Thorpe-Ingold effect is a well-established class-level principle in physical organic chemistry

Why This Matters

The quaternary carbon at the 3-position provides a conformationally constrained scaffold that can enhance reaction selectivity in cyclization and macrocyclization chemistry, a feature not available with 2-cyclohexylaniline or non-geminal dimethyl isomers.

• [1] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. InChIKey: SSWOMAKWIMHOHK-UHFFFAOYSA-N. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source
• [2] PubChem CID 407899. 2-Cyclohexylbenzenamine. InChIKey: CDEGDZUMZIYNRD-UHFFFAOYSA-N. https://pubchem.ncbi.nlm.nih.gov/compound/4806-81-9 (accessed 2026-04-27). View Source
• [3] Kuujia. Cas no 2060025-74-1 (2-(3,3-dimethylcyclohexyl)aniline). Describes steric hindrance and defined stereochemistry contributing to utility in controlled reactions. https://www.kuujia.com/cas-2060025-74-1.html (accessed 2026-04-27). View Source

Commercial Sourcing and Purity

2-(3,3-Dimethylcyclohexyl)aniline is commercially available from multiple vendors including Enamine (cat. EN300-328417) and Bide Pharm (cat. BD01040657) at a standard purity specification of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC analyses [1]. Enamine pricing (2023) lists 0.1g at $1,195, 1g at $1,357, and 10g at $5,837, while Shanghai Bide Pharm lists 1g at ¥6,755 (approximately $940 USD equivalent), positioning this compound as a premium-priced specialty building block [1]. By comparison, 3-(3,3-dimethylcyclohexyl)aniline is also available at 95% purity from Sigma-Aldrich (ENA580354214) with standard COA documentation . The pricing differential between the ortho-substituted target and the meta-substituted isomer reflects the synthetic complexity of achieving the sterically congested ortho substitution pattern [1]. The target compound has a defined MDL identifier (MFCD30488388) and PubChem CID (131268785), ensuring unambiguous procurement across supplier catalogs [2].

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	Enamine EN300-328417, purity 95%, pricing: 0.1g/$1,195; 1g/$1,357; 10g/$5,837 (2023); Bide Pharm BD01040657, purity 95%, 1g/¥6,755
Comparator Or Baseline	3-(3,3-Dimethylcyclohexyl)aniline: Sigma-Aldrich ENA580354214, purity 95%, pricing not publicly listed for direct comparison; 2-Cyclohexylaniline: AKSci 1331FE, purity 95%, significantly lower pricing tier
Quantified Difference	Purity specification identical (95%) across vendors; pricing reflects a premium tier consistent with specialty research compounds requiring multi-step synthesis
Conditions	Commercial pricing data from vendor websites as of 2023-2024; purity verified by HPLC, NMR, and GC per vendor specifications

Why This Matters

For procurement purposes, the availability of batch-specific COA documentation and unambiguous MDL/CID identifiers reduces the risk of ordering errors and ensures reproducible experimental outcomes, a critical factor when selecting among structurally similar substituted aniline building blocks.

• [1] Kuujia. Cas no 2060025-74-1 (2-(3,3-dimethylcyclohexyl)aniline). Vendor pricing table: Enamine and Bide Pharm. https://www.kuujia.com/cas-2060025-74-1.html (accessed 2026-04-27). View Source
• [2] PubChem CID 131268785. 2-(3,3-Dimethylcyclohexyl)aniline. MDL: MFCD30488388. https://pubchem.ncbi.nlm.nih.gov/compound/131268785 (accessed 2026-04-27). View Source

2-(3,3-Dimethylcyclohexyl)aniline Application Scenarios

Medicinal Chemistry SAR – Enhanced Lipophilicity

In drug discovery programs where increasing lipophilicity is desired to improve membrane permeability or blood-brain barrier penetration, 2-(3,3-dimethylcyclohexyl)aniline provides a quantifiable XLogP3 increase of 0.6 log units over 2-cyclohexylaniline and 0.7 log units over N-cyclohexylaniline without altering TPSA or hydrogen bond donor/acceptor counts . This allows medicinal chemists to modulate lipophilicity in an SAR series while maintaining a constant polar surface area, a combination that is difficult to achieve with alternative substitution strategies. The ortho-substitution pattern further provides steric shielding of the aniline nitrogen, which can be exploited to reduce metabolic N-dealkylation in lead optimization .

Sterically Controlled Synthetic Chemistry

The combination of ortho-substitution and a gem-dimethyl quaternary carbon at the 3-position of the cyclohexyl ring makes this compound uniquely suited for synthetic methodologies requiring steric differentiation at the aniline nitrogen . Compared to the meta-substituted isomer 3-(3,3-dimethylcyclohexyl)aniline, which places the aniline -NH2 group remote from the cyclohexyl bulk, the target compound provides steric shielding that can direct regioselective N-functionalization, enable selective mono-acylation in the presence of other nucleophiles, and influence the diastereoselectivity of reactions at proximal chiral centers . The Thorpe-Ingold effect associated with the gem-dimethyl group may further accelerate cyclization and macrocyclization reactions by reducing the entropic penalty for ring closure .

Agrochemical and Polymer Intermediate Development

For process chemistry groups developing agrochemical intermediates or specialty polymer monomers, 2-(3,3-dimethylcyclohexyl)aniline is commercially available in multi-gram quantities (up to 10g from Enamine at $5,837) with documented batch-to-batch purity of 95% verified by HPLC, NMR, and GC . The compound's unambiguous MDL identifier (MFCD30488388) and PubChem CID (131268785) ensure consistent procurement across international suppliers, while its defined InChIKey (SSWOMAKWIMHOHK-UHFFFAOYSA-N) provides a unique digital fingerprint for inventory management and regulatory documentation . The enhanced lipophilicity (XLogP3 = 4.4) compared to unsubstituted aniline derivatives makes it particularly suitable for applications requiring compatibility with hydrophobic polymer matrices or non-aqueous reaction media .

In Silico Screening and Library Design

In computational chemistry workflows, 2-(3,3-dimethylcyclohexyl)aniline offers a precisely defined molecular descriptor profile—XLogP3 of 4.4, MW of 203.32, TPSA of 26 Ų, and a single rotatable bond—that fills a specific niche in virtual screening libraries between lighter cyclohexylanilines (XLogP3 ~3.8, MW ~175) and heavier polycyclic aromatic amines . The quaternary carbon at the cyclohexyl 3-position creates a structurally rigid scaffold with reduced conformational entropy, which can improve docking scores and binding free energy predictions in structure-based drug design . The compound's computed properties place it within Lipinski's Rule of Five space (MW < 500, XLogP3 < 5, HBD ≤ 1, HBA ≤ 1), making it suitable for fragment-based and lead-like library design when a moderately lipophilic, ortho-substituted aniline fragment is required .